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Introduction

Uranyl fluoride (UO:zF2) is a uranium compound of significant interest in the nuclear fuel cycle,
primarily as an intermediate in the conversion of uranium hexafluoride (UFs) to uranium oxides.
[1][2] It is formed as a direct product of the reaction between UFe and atmospheric moisture.[1]
[3] Typically appearing as a brilliant orange to yellow crystalline solid, uranyl fluoride is known
for its hygroscopic nature and high reactivity with water.[1][4] Its solubility characteristics are
critical for understanding its behavior in industrial processes, its environmental fate in case of
accidental releases, and for applications in materials science and nuclear forensics.[2][5] This
guide provides a comprehensive overview of the solubility of uranyl fluoride in various
solvents, details its complex aqueous chemistry, and outlines key experimental methodologies.

Solubility of Uranyl Fluoride

The solubility of uranyl fluoride is highly dependent on the solvent system, temperature, and
the presence of other coordinating species.

Aqueous Solubility

Uranyl fluoride is exceptionally soluble in water.[4][6][7] Upon dissolution, it can form corrosive
hydrogen fluoride and toxic uranyl fluoride solutions.[6] The compound is hygroscopic, and its
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color changes from brilliant orange to yellow as it becomes hydrated.[1][4] While qualitatively
described as "very soluble,” specific quantitative data is available. The solubility shows a slight
increase with temperature in the range of 25-100°C.[8]

Table 1: Quantitative Aqueous Solubility of Uranyl Fluoride

Parameter Value Conditions

Mass Solubility 64.4 g /100 g H20 20°C[9]

Molar Solubility >5M Not specified[2]
Saturated Solution 5.130 M Density: 2.400 g/cm?3[8]

Hydrolysis and Hydration in Aqueous Systems

Uranyl fluoride is the primary hydrolysis product of uranium hexafluoride (UFe), formed via the
reaction: UFe + 2H20 - UO:z2F2 + 4HF.[4][10]

In the presence of water or high humidity, UOzFz readily forms hydrates.[2] One well-
characterized hydrate has the formula [(UO2zF2)(H20)]7:4H20.[10] Under conditions of
prolonged high humidity, uranyl fluoride can further react and degrade, losing fluorine to form
uranyl hydroxide and, subsequently, uranyl peroxide species.[5][10][11]
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Caption: Uranyl fluoride formation and subsequent reactions in the presence of water.

Solubility in Organic Solvents
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Uranyl fluoride exhibits varied solubility in organic solvents. It is generally soluble in several

non-aqueous solvents but can react vigorously with others.

Table 2: Solubility of Uranyl Fluoride in Organic Solvents

Solvent Class

Solvent

Solubility / Reactivity

Fluorocarbons, Carbon

Halocarbons tetrachloride, Chloroform, Soluble[6]
Tetrachloroethane

Halogens Liquid chlorine, Liquid bromine  Soluble[6]

Nitro-compounds Nitrobenzene Soluble[6]

Alcohols Ethanol Soluble[12]
Forms solid phase of UO2F2-i-

Isopropanol

ProH[13]

Aromatic Hydrocarbons

Benzene, Toluene, Xylene

Vigorous, reactive

interaction[6]

Benzene

Insoluble[9]

Others

Acetonitrile, Dimethyl sulfoxide
(DMSO)

Forms complex solid
phases[13]

Speciation and Complexation in Aqueous Solutions

In aqueous solutions containing fluoride ions, the uranyl ion (UO22+) undergoes stepwise

complexation, forming a series of mononuclear complexes. Spectroscopic studies have

identified up to five successive complexes: UOz2F*, UOzF2(aq), UOz2F3~, UO2F42-, and

UO:2Fs3~.[14][15] The formation of these complexes is an endothermic and entropy-driven

process, and their stability increases with rising temperature.[15][16]
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Caption: Stepwise formation of uranyl fluoride complexes in agueous solution.

Experimental Protocols
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Synthesis of Uranyl Fluoride from Uranium Trioxide

This protocol describes a common laboratory method for preparing UO2zF2.[4][8]

o Materials:

o

Uranium trioxide (UO3) powder

[¢]

Anhydrous hydrogen fluoride (HF) gas

[¢]

High-temperature reaction vessel (e.g., copper or nickel alloy tube furnace)

[e]

Inert gas (e.g., Argon) for purging

e Procedure:

[¢]

Place a known quantity of UOs powder into the reaction vessel.
o Purge the system with an inert gas to remove air and moisture.
o Heat the UOs to a temperature between 350-500°C.[2]

o Introduce a controlled flow of anhydrous HF gas over the heated UOs. The reaction is:
UOs + 2HF - UO:z2F2 + H20.[4]

o Continue the reaction until the conversion is complete, which can be monitored by the
cessation of water vapor evolution.

o Cool the system to room temperature under an inert gas atmosphere.

o The resulting UO2zF2 product should be handled in a dry environment due to its
hygroscopic nature.

Determination of Aqueous Solubility by Equilibration

This protocol outlines a standard method for determining the solubility of a solid in a liquid.[17]

o Materials:
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Pure uranyl fluoride (UOzF2) solid

High-purity demineralized water

Polyethylene bottles

Constant-temperature shaker or agitator

Filtration apparatus (e.g., syringe filters with low protein binding)

Analytical equipment for uranium concentration measurement (e.g., ICP-MS, X-ray
absorption)

Procedure:

[e]

Add an excess amount of solid UO2zF2 to a known volume of demineralized water in a
polyethylene bottle. The excess solid ensures that saturation is reached.

Seal the bottles and place them in a constant-temperature agitator set to the desired
temperature (e.g., 20°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached, typically 48-72
hours.[17]

After equilibration, allow the solid to settle. Carefully extract a sample of the supernatant
liquid using a syringe.

Immediately filter the liquid through a fine filter (e.g., 0.22 um) to remove any suspended
solid particles.

Analyze the clear filtrate to determine the concentration of uranium.

The measured uranium concentration represents the solubility of UOzF2 at that
temperature.
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Caption: Experimental workflow for determining the solubility of uranyl fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8534681#solubility-of-uranyl-fluoride-in-aqueous-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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